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Compound of Interest

Compound Name: 5-Formylfuran-2-carbonitrile

Cat. No.: B1206125

Technical Guide: Physicochemical
Characterization of 5-Formylfuran-2-carbonitrile

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a technical overview of the known physical properties of
5-Formylfuran-2-carbonitrile. Due to the limited availability of experimental data in public
domains, this guide also furnishes detailed, standard experimental protocols for the
determination of melting and boiling points, which are crucial for the physicochemical profiling
of novel chemical entities.

Introduction to 5-Formylfuran-2-carbonitrile

5-Formylfuran-2-carbonitrile is a heterocyclic organic compound incorporating both a furan
ring, an aldehyde, and a nitrile functional group. Its chemical structure suggests potential utility
as a versatile building block in medicinal chemistry and materials science. A thorough
understanding of its physical properties is fundamental for its application in synthesis,
formulation, and quality control.

Physical Properties of 5-Formylfuran-2-carbonitrile

The guantitative physical data for 5-Formylfuran-2-carbonitrile is sparse in currently
accessible literature and chemical databases. The available information is summarized in the
table below.
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Property Value Source
Molecular Formula CeH3NO2 [1]
Molecular Weight 121.09 g/mol [1]

CAS Number 42061-89-2 [11[2][3][4]
Melting Point Not Available [2]

Boiling Point Not Available [2]

Note: The melting and boiling points for 5-Formylfuran-2-carbonitrile are not available in the
referenced public databases.[2]

Experimental Protocols for Physical Property
Determination

For novel compounds like 5-Formylfuran-2-carbonitrile where physical data is not readily
available, the following standard laboratory procedures are recommended for determining
melting and boiling points.

3.1. Determination of Melting Point (Capillary Method)

The capillary method is a widely used and reliable technique for determining the melting point
of a solid crystalline substance.

e Apparatus:

o

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

o

Capillary tubes (sealed at one end)

[¢]

Spatula

[¢]

Mortar and pestle

o

Sample of the compound (finely powdered)
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e Procedure:

3.2.

Sample Preparation: A small amount of the dry, crystalline sample is finely ground using a
mortar and pestle to ensure a uniform particle size.

Loading the Capillary Tube: The open end of the capillary tube is tapped into the
powdered sample, packing a small amount (2-3 mm in height) into the sealed end. The
tube is then inverted and tapped gently to ensure the sample is tightly packed at the
bottom.

Instrument Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.

Approximate Melting Point Determination: A rapid heating rate (10-20 °C/min) is initially
used to get an approximate melting range.

Accurate Melting Point Determination: A fresh sample is prepared in a new capillary tube.
The apparatus is allowed to cool to at least 20 °C below the approximate melting point.
The sample is then heated at a slow, controlled rate (1-2 °C/min) near the expected
melting point.

Observation: The temperature at which the first liquid drop appears (onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting)
are recorded. This range is the melting point of the compound.

Determination of Boiling Point (Micro Boiling Point Method)

For small quantities of a liquid, the micro boiling point method is a suitable technique.

Assuming 5-Formylfuran-2-carbonitrile is a solid at room temperature, this method would be

applicable after it has been melted.

e Apparatus:

o Small test tube or sample vial

o Capillary tube (sealed at one end)
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o Thermometer
o Heating apparatus (e.g., oil bath or heating block)

o Clamp and stand

e Procedure:

o Sample Preparation: A small amount of the liquid sample (a few drops) is placed into the
small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its
open end downwards.

o Assembly: The test tube is attached to a thermometer, ensuring the sample is level with
the thermometer bulb. The entire assembly is then submerged in a heating bath.

o Heating: The bath is heated gradually. As the temperature rises, air trapped in the capillary
tube will slowly bubble out.

o Boiling Point Identification: The temperature is noted when a rapid and continuous stream
of bubbles emerges from the capillary tube. The heating is then discontinued.

o Recording the Boiling Point: The liquid will begin to cool, and the stream of bubbles will
slow down and eventually stop. The moment the bubbling ceases and the liquid just
begins to enter the capillary tube, the temperature is recorded. This temperature is the
boiling point of the liquid, as it is the point where the vapor pressure of the liquid equals
the atmospheric pressure.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a generalized workflow for the initial physicochemical
characterization of a newly synthesized chemical compound.
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Physicochemical Characterization Workflow

This guide provides a foundational understanding of the physicochemical properties of 5-
Formylfuran-2-carbonitrile and standard methodologies for their experimental determination.
Accurate and comprehensive characterization is a critical step in the research and
development pipeline for any novel chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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